Cas no 121107-18-4 (N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate)

• Product name: N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate
• CAS No: 121107-18-4
• MF: C₂₆H₅₄F₃NO₃S
• MW: 517.77200
• MDL: MFCD08458951
• CID: 895868

N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• METHYLTRIOCTYLAMMONIUM TRIFLUOROMETHANESULFONATE
• methyl(trioctyl)azanium,trifluoromethanesulfonate
• METHYLTRIOCTYLAMMONIUM TRIFLUOROMETHYLSULFONATE
• N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate

• MDL： MFCD08458951

Computed Properties

• Exact Mass: 517.37800

Experimental Properties

• PSA: 65.58000
• LogP: 9.64670

Additional information on N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate

N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate: A Comprehensive Overview

The compound with CAS No. 121107-18-4, commonly referred to as N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate, is a highly specialized chemical entity that has garnered significant attention in various industrial and scientific domains. This compound is a quaternary ammonium salt, characterized by its unique structure and versatile applications. The trifluoromethanesulfonate anion, also known as triflate, is a strong Lewis acid and plays a pivotal role in enhancing the compound's reactivity and stability.

Recent studies have highlighted the potential of N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate in the field of surface chemistry. Its amphiphilic nature, derived from the combination of a hydrophilic ammonium group and hydrophobic alkyl chains, makes it an excellent candidate for use as a surfactant. Surfactants are critical in numerous applications, including textile processing, agricultural formulations, and cosmetic products, where they help in improving the efficiency of emulsification, wetting, and detergency.

One of the most promising areas of research involving this compound is its application in water treatment technologies. The ability of N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate to form stable micelles has been leveraged to enhance the removal of organic pollutants from wastewater. Recent experiments have demonstrated that this compound can significantly improve the adsorption capacity of activated carbon, making it a potential solution for addressing water pollution challenges in industrial settings.

In the realm of biomedical engineering, this compound has shown potential as a component in drug delivery systems. The triflate anion's ability to act as a bioisostere has been explored in designing novel drug molecules with improved pharmacokinetic profiles. Researchers have reported that incorporating N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate into lipid nanoparticles can enhance drug encapsulation efficiency and reduce toxicity, paving the way for innovative therapeutic strategies.

The synthesis of N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the quaternary ammonium salt precursor and its subsequent reaction with triflic acid to form the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and transport of N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate in natural systems is crucial. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway for its removal from aquatic environments. However, further research is needed to assess its long-term effects on aquatic ecosystems and develop strategies for minimizing ecological risks.

In conclusion, N-Methyl-N,N-Dioctyl-1-Octanaminium Trifluoromethanesulfonate (CAS No. 121107-18-4) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in fields ranging from surface chemistry to biomedical engineering. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in addressing global challenges related to environmental sustainability and human health.